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Compound of Interest

Compound Name: 1,2-Epoxy-7-octene

CAS No.: 19600-63-6

Cat. No.: B1584060

Get Quote

Executive Summary
This technical guide outlines a rigorous computational framework for modeling 1,2-Epoxy-7-
octene (CAS 19600-63-6). As a bifunctional electrophile featuring a strained oxirane ring and a

terminal alkene separated by a flexible pentamethylene tether, this molecule presents unique

challenges in conformational sampling and chemoselectivity prediction.

While often utilized as a polymer crosslinker, its structural similarity to cytotoxic diepoxides and

metabolic intermediates necessitates precise modeling for drug development applications,

particularly in predicting DNA alkylation potential and metabolic stability. This guide synthesizes

Density Functional Theory (DFT) protocols, molecular dynamics (MD) sampling, and reactivity

descriptors into a cohesive workflow.

Structural Fundamentals & Conformational
Landscape
The primary challenge in modeling 1,2-Epoxy-7-octene is not the functional groups

themselves, but the entropic freedom of the C5 alkyl spacer (
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to

). A single static optimization is insufficient.

The Conformational Ensemble
The molecule exists as a Boltzmann-weighted ensemble of rotamers. The distance between

the epoxide oxygen and the terminal alkene

-system varies significantly, influencing intramolecular interactions (e.g.,

hyperconjugation).

Linear "Open" Conformers: Maximize separation (~8-9 Å), dominating in non-polar solvents.

Coiled "Closed" Conformers: Folded states where the alkene

-cloud interacts dispersively with the epoxide oxygen lone pairs.

Recommended Sampling Protocol
To capture the true ground state, you must move beyond simple minimization.

Stochastic Search: Use the MMFF94x force field to generate ~1000 conformers.

Constraint: Fix the epoxide chirality (typically a racemic mixture in bulk, but model (R) and

(S) separately for biological docking).

Redundant Conformer Elimination: Filter by RMSD > 0.5 Å to remove duplicates.

DFT Refinement: Re-optimize the lowest 10% of energy structures using B3LYP-D3(BJ)/6-

31G(d). The D3 dispersion correction is critical for capturing the weak intramolecular alkene-

epoxide interactions in coiled states.

Computational Methodology (The "How-To")
This section defines the standard of practice for high-fidelity electronic structure calculations of

this molecule.

Level of Theory Selection
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Component Recommendation Causality & Rationale

Functional B97X-D or M06-2X

B3LYP often underestimates

reaction barriers for epoxide

ring-opening.

B97X-D includes long-range

corrections essential for

accurate barrier heights and

non-covalent interactions.

Basis Set def2-TZVP

The "Triple-Zeta Valence

Polarized" set minimizes basis

set superposition error (BSSE)

better than Pople sets (e.g., 6-

311++G**) for reaction

energetics.

Solvation
SMD (Solvation Model based

on Density)

Essential for drug development

contexts. Use Water (

) for biological relevance and

Dichloromethane (

) for synthetic modeling.

Frequency Harmonic Analysis

Required to verify stationary

points (0 imaginary freqs for

minima, 1 for Transition States)

and compute Zero-Point

Energy (ZPE).

Input Construction (Gaussian/ORCA Syntax)
Standard Protocol for Geometry Optimization:

Electronic Structure & Reactivity Descriptors
In drug design, distinguishing the reactivity of the epoxide (a hard electrophile, DNA alkylator)

from the alkene (a soft nucleophile, metabolic oxidation target) is vital.
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Frontier Molecular Orbitals (FMO)
LUMO (Lowest Unoccupied Molecular Orbital): Concentrated on the C-O

antibonding orbitals of the epoxide ring. This predicts susceptibility to nucleophilic attack
(e.g., by Guanine N7).

HOMO (Highest Occupied Molecular Orbital): Localized on the C=C

bond at the C7-C8 position. This predicts susceptibility to electrophilic oxidation (e.g., by
Cytochrome P450).

Fukui Functions ( and )
To quantify site-selectivity, calculate Condensed Fukui Indices.

(Nucleophilic Attack Susceptibility):

High values at C1 and C2 indicate the epoxide is the primary alkylating center.

(Electrophilic Attack Susceptibility):

High values at C7 and C8 confirm the alkene as the metabolic oxidation site.

Electrostatic Potential (ESP) Map
Visualizing the ESP reveals a negative potential halo around the epoxide oxygen (Lewis base

site) and a positive potential region on the epoxide carbons (Lewis acid site), driving the "Push-

Pull" ring-opening mechanism.

Visualization: Reactivity & Workflow
The following diagram illustrates the computational decision tree for characterizing 1,2-Epoxy-
7-octene, distinguishing between synthetic and biological modeling paths.
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Figure 1: Computational workflow for characterizing 1,2-Epoxy-7-octene, branching into

biological toxicity profiling and materials science applications.

Case Study: Modeling DNA Alkylation (Toxicity
Prediction)
A critical application for drug developers is predicting the genotoxicity of epoxide intermediates.

Objective: Calculate the activation barrier (

) for the ring-opening of 1,2-Epoxy-7-octene by a Guanine base (N7 position).

Protocol:

Model System: Use Methylguanine to reduce cost, or the full Guanine base.

Reactant Complex (RC): Place the N7 of Guanine 3.0 Å from C1 (terminal) or C2 (internal) of

the epoxide.

Transition State (TS) Optimization: Use the QST3 (Quadratic Synchronous Transit) method.

Reaction Coordinate: Stretching of C-O bond and formation of C-N bond.

Validation:

Verify one imaginary frequency corresponding to the nucleophilic attack vector.

Perform Intrinsic Reaction Coordinate (IRC) calculations to ensure the TS connects the

correct RC and Product.

Expected Outcome: Terminal epoxides typically show

kcal/mol for N7-guanine attack. If the computed barrier is < 20 kcal/mol, the molecule is flagged
as a High Potency Alkylating Agent.

Validated Data & Benchmarks
Use these experimental values to validate your computed ground state (GS) before proceeding

to reaction modeling.
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Property Experimental Value
Computational
Target (wB97X-D)

Tolerance

Density 0.85 g/mL
~0.84 - 0.86 g/mL (via

MD sim) 2%

Boiling Point
167°C (est), 64°C @

18mmHg calculation required N/A

C-O Bond Length
1.44 Å (Typical

Epoxide)
1.438 - 1.445 Å 0.01 Å

C=C Bond Length
1.33 Å (Terminal

Alkene)
1.328 - 1.335 Å 0.01 Å

IR Stretch (C=C) ~1640 cm
1630 - 1650 cm

(scaled)
15 cm

IR Stretch (Epoxide)
~1250 cm

(Ring breathe)

1240 - 1260 cm

(scaled)
15 cm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,2-Epoxy-7-octene, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.ca]

2. 1,2-Epoxy-7-octene, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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